Cas no 1251671-88-1 (3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole)

• Product Name: 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• CAS No: 1251671-88-1
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 5396987
• Update Time: 2025-07-17

3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

• Inchi： 1S/C20H19N5O2/c1-4-26-17-11-6-5-10-16(17)19-21-20(27-23-19)18-14(3)25(24-22-18)15-9-7-8-13(2)12-15/h5-12H,4H2,1-3H3
• InChI Key： MDLVXRWKLRGRQZ-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=CC(C)=C3)N=N2)=NC(C2=CC=CC=C2OCC)=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 586.0±60.0 °C(Predicted)
• pka: -5.06±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

Comprehensive Analysis of 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole (CAS No. 1251671-88-1)

The compound 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole (CAS No. 1251671-88-1) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole rings. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The presence of the ethoxyphenyl and methylphenyl substituents enhances its potential for bioactivity, particularly in targeting specific enzymatic pathways.

Recent studies highlight the growing demand for triazole and oxadiazole-based compounds due to their versatility in drug discovery. Researchers are actively investigating their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole derivative stands out for its balanced lipophilicity and electronic properties, which are critical for optimizing bioavailability. This aligns with the current trend of designing "drug-like" molecules with improved ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

In material science, the 1,2,4-oxadiazole core is valued for its thermal stability and luminescent properties. Innovations in OLED (Organic Light-Emitting Diode) technology have spurred interest in such heterocycles for use in emissive layers. The methylphenyl-triazole moiety in this compound could further enhance charge transport efficiency, making it a candidate for next-generation optoelectronic devices. Industry experts are also exploring its potential in polymer stabilization and corrosion inhibition.

Synthetic accessibility is another advantage of CAS No. 1251671-88-1. Modern click chemistry techniques, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitate efficient triazole ring formation. This aligns with the principles of green chemistry, reducing waste and reaction times—a priority for sustainable manufacturing. Analytical methods like HPLC-MS and NMR confirm its high purity, meeting regulatory standards for research and development.

Frequently asked questions about this compound include: "What are the biological targets of 3-(2-Ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole?" and "How does its structure compare to commercial kinase inhibitors?" Addressing these, computational docking studies suggest affinity for protein kinases involved in cell signaling, while its oxadiazole ring mimics natural substrates, offering competitive inhibition potential.

In summary, CAS No. 1251671-88-1 represents a multifaceted compound with cross-disciplinary applications. Its design bridges gaps between medicinal chemistry and advanced materials, reflecting the convergence of these fields in solving modern challenges. Future research may uncover novel derivatives or hybrid systems leveraging its core scaffold for tailored functionalities.